![molecular formula C18H21N3O3 B3900518 1-(4-nitrophenyl)-2-(4-phenyl-1-piperazinyl)ethanol CAS No. 5930-89-2](/img/structure/B3900518.png)
1-(4-nitrophenyl)-2-(4-phenyl-1-piperazinyl)ethanol
Overview
Description
1-(4-nitrophenyl)-2-(4-phenyl-1-piperazinyl)ethanol, also known as NPPE, is a chemical compound that has been extensively studied for its potential therapeutic applications. NPPBE is a member of the piperazine family of compounds, which are known to have a wide range of biological activities. In
Mechanism of Action
The exact mechanism of action of NPPBE is not fully understood, but it is believed to act on the serotonergic and dopaminergic systems in the brain. NPPBE has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. In addition, NPPBE has been shown to have affinity for several receptors, including the 5-HT1A, 5-HT2A, and D2 receptors.
Biochemical and Physiological Effects:
NPPBE has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase the levels of serotonin and dopamine in the brain, which may contribute to its therapeutic effects. In addition, NPPBE has been shown to have antioxidant and anti-inflammatory effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of NPPBE is its high potency and selectivity for its target receptors. This makes it a useful tool for studying the serotonergic and dopaminergic systems in the brain. However, one limitation of NPPBE is its poor solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several potential future directions for research on NPPBE. One area of interest is its potential therapeutic applications in neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. NPPBE's antioxidant and anti-inflammatory effects may be beneficial in these diseases. Another area of interest is its potential as a tool for studying the serotonergic and dopaminergic systems in the brain. Further research is needed to fully understand the mechanism of action of NPPBE and its potential therapeutic applications.
Scientific Research Applications
NPPBE has been studied for its potential therapeutic applications in a wide range of diseases, including anxiety, depression, and schizophrenia. It has been shown to have anxiolytic and antidepressant effects in animal models, and has been proposed as a potential treatment for these disorders. In addition, NPPBE has been shown to have antipsychotic effects in animal models, and has been proposed as a potential treatment for schizophrenia.
properties
IUPAC Name |
1-(4-nitrophenyl)-2-(4-phenylpiperazin-1-yl)ethanol | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N3O3/c22-18(15-6-8-17(9-7-15)21(23)24)14-19-10-12-20(13-11-19)16-4-2-1-3-5-16/h1-9,18,22H,10-14H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GTXQPKMVXFQXLR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CC(C2=CC=C(C=C2)[N+](=O)[O-])O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90392744 | |
Record name | 1-(4-nitrophenyl)-2-(4-phenylpiperazin-1-yl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90392744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
3 [ug/mL] (The mean of the results at pH 7.4) | |
Record name | SID49646650 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
5930-89-2 | |
Record name | 1-(4-nitrophenyl)-2-(4-phenylpiperazin-1-yl)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90392744 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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